Cas no 2138240-19-2 (1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy)-)

• Product Name: 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy)-
• CAS No: 2138240-19-2
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5289052
• Update Time: 2025-06-22

1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy)-

• Inchi： 1S/C10H19BrO/c1-4-5-10(6-11)8-12-7-9(2)3/h4,9-10H,1,5-8H2,2-3H3
• InChI Key： IAZYKPCXBAKSNS-UHFFFAOYSA-N
• SMILES： C=CCC(CBr)COCC(C)C

Additional information on 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy)-

Introduction to 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy) (CAS No. 2138240-19-2)

1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy), with the CAS number 2138240-19-2, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its branched alkyl chain and the presence of a bromomethyl group, which imparts specific reactivity and functional properties.

The molecular formula of 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy) is C₁₀H₂₁OBr, and its molecular weight is approximately 239.17 g/mol. The compound's structure includes a pentene backbone with a bromomethyl substituent at the fourth carbon and a 2-methylpropoxy group at the fifth carbon. This combination of functional groups provides a versatile platform for further chemical modifications and reactions.

In the realm of pharmaceutical research, 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy) has shown promise as an intermediate in the synthesis of novel drugs. The bromomethyl group can be readily functionalized through various reactions, such as nucleophilic substitution, to introduce a wide range of substituents. This flexibility makes it an attractive starting material for the development of new therapeutic agents. Recent studies have explored its use in the synthesis of anti-inflammatory and anti-cancer compounds, highlighting its potential in drug discovery.

Beyond pharmaceutical applications, 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy) has also found utility in materials science. Its reactivity and structural features make it suitable for the synthesis of advanced polymers and coatings. For instance, researchers have utilized this compound to develop novel polymer architectures with enhanced mechanical properties and improved biocompatibility. These materials have potential applications in biomedical devices, tissue engineering, and drug delivery systems.

The synthesis of 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy) typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the alkylation of pentene derivatives followed by bromination and etherification steps. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy) are limited, it is important to follow standard laboratory practices for handling organic compounds containing bromine. Proper personal protective equipment (PPE) should be used, and appropriate ventilation should be maintained during synthesis and storage.

The future prospects for 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy) are promising. Ongoing research is focused on optimizing its synthesis methods to reduce costs and environmental impact while expanding its range of applications. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovative uses of this compound in areas such as sustainable chemistry and green technology.

In conclusion, 1-Pentene, 4-(bromomethyl)-5-(2-methylpropoxy) (CAS No. 2138240-19-2) is a versatile organic compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it a valuable intermediate for the development of new drugs and advanced materials. As research continues to advance, this compound is likely to play an increasingly important role in various scientific disciplines.